Cas no 2171835-32-6 (3-ethyl-1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpentan-2-amine)

• Product Name: 3-ethyl-1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpentan-2-amine
• CAS No: 2171835-32-6
• MF: C₁₅H₃₂N₂O₂S
• MW: 304.49178314209
• CID: 5902241
• PubChem ID: 165964013
• Update Time: 2025-05-26

3-ethyl-1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpentan-2-amine
• 3-ethyl-1-[(4-ethyl-4-methylpiperidin-1-yl)sulfonyl]pentan-2-amine
• 2171835-32-6
• EN300-1283665

• Inchi： 1S/C15H32N2O2S/c1-5-13(6-2)14(16)12-20(18,19)17-10-8-15(4,7-3)9-11-17/h13-14H,5-12,16H2,1-4H3
• InChI Key： RGSNVWXESOSCSF-UHFFFAOYSA-N
• SMILES： S(CC(C(CC)CC)N)(N1CCC(C)(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 304.21844944g/mol
• Monoisotopic Mass: 304.21844944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-ethyl-1-(4-ethyl-4-methylpiperidin-1-yl)sulfonylpentan-2-amine

3-Ethyl-1-(4-Ethyl-4-Methylpiperidin-1-Yl)SulfonylPentan-2-Amine

Introduction

The compound 3-Ethyl-1-(4-Ethyl-4-Methylpiperidin-1-Yl)SulfonylPentan-2-Amine, with the CAS number 2171835-32-6, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its intricate structure, which includes a piperidine ring, a sulfonyl group, and an ethylamine moiety, making it a versatile building block for further chemical modifications.

Chemical Structure and Properties

The molecular structure of 3-Ethyl-1-(4-Ethyl-4-Methylpiperidin-1-Yl)SulfonylPentan-2-Amine is composed of several key functional groups that contribute to its reactivity and stability. The piperidine ring, substituted with ethyl and methyl groups at the 4-position, provides a rigid framework that enhances the molecule's structural integrity. The sulfonyl group attached to the pentanamine backbone introduces electron-withdrawing effects, which can influence the compound's reactivity in various chemical reactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this molecule, often utilizing catalytic methods to improve yield and purity. The characterization of the compound is carried out using advanced spectroscopic techniques such as NMR, IR, and MS, ensuring precise identification of its molecular structure.

Applications in Research

3-Ethyl-1-(4-Ethyl-4-Methylpiperidin-1-Yl)SulfonylPentan-2-Amine has found applications in diverse research areas. In medicinal chemistry, it serves as a valuable intermediate for the development of bioactive compounds targeting various therapeutic areas. Recent studies have highlighted its potential as a precursor for drug candidates with anti-inflammatory and antioxidant properties.

In materials science, this compound has been explored for its role in creating advanced polymers and coatings due to its ability to form stable cross-linked structures. The sulfonyl group contributes to improved thermal stability and mechanical properties of the resulting materials.

Recent Research Findings

Recent research has focused on optimizing the synthesis of 3-Ethyl...